2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride
Overview
Description
2-(Morpholin-4-yl)ethyl carbonochloridate hydrochloride (MECC) is an organic compound that has a variety of uses in scientific research and laboratory experiments. MECC is a colorless, odorless, and slightly viscous liquid that is soluble in water. It is a derivative of carbonochloridate, a chemical used to synthesize a variety of compounds and materials. MECC has been used in a variety of research applications, including as a reagent in organic synthesis, as a solvent for chromatography, and as a catalyst in chemical reactions. MECC has also been studied for its biochemical and physiological effects, and its potential for use in future research applications.
Mechanism of Action
2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride is a derivative of carbonochloridate, which is a chemical used to synthesize a variety of compounds and materials. 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride acts as a catalyst in chemical reactions, and it is believed to increase the rate of reaction by increasing the reactivity of the reactants. The mechanism of action of 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride is not fully understood, but it is thought to involve the formation of an intermediate complex between the reactants and the 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride molecule.
Biochemical and Physiological Effects
2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride has been studied for its potential biochemical and physiological effects. In laboratory studies, 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride has been shown to have an inhibitory effect on the enzyme lipoxygenase, which is involved in the metabolism of fatty acids. In animal studies, 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride has been shown to have an inhibitory effect on the enzyme phospholipase A2, which is involved in the metabolism of phospholipids.
Advantages and Limitations for Lab Experiments
2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride has a number of advantages as a reagent for laboratory experiments. It is a colorless, odorless, and slightly viscous liquid that is soluble in water, and it is relatively stable under normal laboratory conditions. In addition, 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride is relatively inexpensive and widely available. However, 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride is also flammable and should be handled with care. In addition, 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride can be toxic if inhaled or ingested, and it should not be used in experiments involving food or drugs.
Future Directions
2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride has potential for use in a variety of future research applications. It has been studied for its potential use in the production of polymers, plastics, and other materials. In addition, 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride may have potential applications in drug delivery systems, as it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase. Furthermore, 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride may have potential applications in the synthesis of new drugs and materials. Finally, 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride may have potential applications in the development of new catalysts for chemical reactions.
Synthesis Methods
2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride is synthesized from the reaction of 4-morpholineethanol and carbonochloridate. The reaction is carried out in an aqueous solution of sulfuric acid at a temperature of 70-80°C. The reaction is exothermic, and the reaction product is purified by distillation and crystallization. The product is a colorless liquid with a boiling point of 131-132°C and a melting point of -22°C.
Scientific Research Applications
2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a solvent for chromatography, and as a catalyst in chemical reactions. It has also been used as a stabilizer for enzymes and proteins and as a solvent for drug delivery systems. In addition, 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride has been studied for its potential use in the production of polymers, plastics, and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(morpholin-4-yl)ethyl carbonochloridate hydrochloride involves the reaction of morpholine with ethyl chloroformate in the presence of a base, followed by treatment with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Morpholine", "Ethyl chloroformate", "Base (such as triethylamine or sodium hydroxide)", "Hydrochloric acid" ], "Reaction": [ "Add morpholine to a reaction flask", "Add a base to the reaction flask", "Add ethyl chloroformate dropwise to the reaction mixture while stirring", "Allow the reaction to proceed for a period of time", "Add hydrochloric acid to the reaction mixture to form the hydrochloride salt", "Isolate the product by filtration or other means" ] } | |
CAS RN |
2742660-85-9 |
Molecular Formula |
C7H13Cl2NO3 |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
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